(R)-Tert-butyl3-((ethylamino)methyl)piperidine-1-carboxylate

• Molecular Formula: C13H26N2O2
• Molecular Weight: 242.36 g/mol
• IUPAC Name: tert-butyl (3R)-3-(ethylaminomethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C13H26N2O2/c1-5-14-9-11-7-6-8-15(10-11)12(16)17-13(2,3)4/h11,14H,5-10H2,1-4H3/t11-/m1/s1
• InChI Key: DJWOKZBYDLULCT-LLVKDONJSA-N
• Isomeric SMILES: CCNC[C@H]1CCCN(C1)C(=O)OC(C)(C)C
• Canonical SMILES: CCNCC1CCCN(C1)C(=O)OC(C)(C)C

Description

(R)-Tert-butyl3-((ethylamino)methyl)piperidine-1-carboxylate is a chiral piperidine derivative featuring a tert-butyl carbamate group at the 1-position and an ethylamino-methyl substituent at the 3-position of the piperidine ring. This compound is structurally significant as a synthetic intermediate or impurity in pharmaceutical chemistry, particularly in the synthesis of kinase inhibitors. For example, structurally related analogs, such as tert-butyl (3R)-3-{[6-(dibenzylamino)-5-nitropyrimidin-4-yl]amino}piperidine-1-carboxylate, have been used in the preparation of bioactive molecules targeting enzymes like Bruton’s tyrosine kinase (Btk) . The ethylamino-methyl group in the target compound may influence its solubility, reactivity in coupling reactions, and steric interactions during molecular recognition processes.

Biological Activity

(R)-Tert-butyl 3-((ethylamino)methyl)piperidine-1-carboxylate is a compound belonging to the piperidine family, which has garnered attention due to its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C₁₁H₃₁N₂O₂
• Molecular Weight : Approximately 215.40 g/mol
• Chemical Structure : The compound features a piperidine ring substituted with a tert-butyl group and an ethylamino group, contributing to its unique biological properties.

The biological activity of (R)-tert-butyl 3-((ethylamino)methyl)piperidine-1-carboxylate is primarily attributed to its interaction with various neurotransmitter systems. The piperidine structure is known to influence central nervous system (CNS) activity, potentially acting as a modulator for neurotransmitter receptors such as serotonin and dopamine.

Key Mechanisms:

• Neurotransmitter Modulation : The compound may enhance or inhibit neurotransmitter release, affecting mood and cognition.
• Receptor Binding : Studies suggest that derivatives of piperidine compounds can selectively bind to serotonin receptors, influencing their activity and downstream signaling pathways.

Biological Activity and Therapeutic Applications

Research indicates that (R)-tert-butyl 3-((ethylamino)methyl)piperidine-1-carboxylate exhibits significant biological activity with potential applications in various therapeutic areas:

• CNS Disorders : The compound is being investigated for its effects on mood disorders and neurodegenerative diseases due to its ability to modulate neurotransmitter systems.
• Anti-inflammatory Effects : Preliminary studies suggest that it may exhibit anti-inflammatory properties, which could be beneficial in treating conditions like lupus and rheumatoid arthritis.
• Analgesic Properties : Similar compounds have shown promise in pain relief by interacting with pain receptors in the CNS.

Case Studies and Experimental Data

Several studies have evaluated the biological activity of (R)-tert-butyl 3-((ethylamino)methyl)piperidine-1-carboxylate:

• Study on IL-6 Levels : In a study involving mice, the administration of this compound led to a significant reduction in IL-6 levels after TLR7 stimulation, indicating its potential anti-inflammatory effects .

Dose (mg/kg)	Time Point (hours)	IL-6 Level Reduction
33	6	Significant
100	13	Moderate
300	24	High

• Cytotoxicity Assessment : In vitro tests showed minimal cytotoxic effects on various cell lines, including HepG2 and MCF-7, even at high concentrations (10 µM), suggesting a favorable safety profile for potential therapeutic use .

Structure–Activity Relationship (SAR)

The structure–activity relationship studies indicate that modifications to the piperidine core significantly impact the biological activity of related compounds. For instance:

Compound Name	Key Features	Biological Activity
(R)-tert-butyl 3-(aminomethyl)piperidine-1-carboxylate	Similar structure; potential CNS effects	Moderate efficacy
(S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate	Carbamate derivative; used in drug synthesis	High potency against certain targets

These findings emphasize the importance of stereochemistry and functional groups in determining the pharmacological profile of piperidine derivatives.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table highlights key structural and functional differences between (R)-Tert-butyl3-((ethylamino)methyl)piperidine-1-carboxylate and its analogs:

Compound	Substituents	Role/Application	Physical/Chemical Properties
(R)-Tert-butyl3-((ethylamino)methyl)piperidine-1-carboxylate	3-(Ethylamino)methyl, 1-tert-butyl carbamate	Synthetic intermediate or impurity in kinase inhibitors (e.g., Ibrutinib-related pathways)	Limited published data; inferred moderate polarity due to ethylamino group.
tert-butyl (3R)-3-{[6-(dibenzylamino)-5-nitropyrimidin-4-yl]amino}piperidine-1-carboxylate	3-(Nitro-pyrimidinylamino), 1-tert-butyl carbamate	Intermediate in nitropyrimidine synthesis; potential precursor for kinase inhibitors	TLC Rf = 0.23 (hexane:ethyl acetate = 9:1); higher molecular weight due to dibenzylamino group.
(R)-tert-Butyl3-[4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]piperidine-1-carboxylate	3-(Pyrazolo-pyrimidinyl), 1-tert-butyl carbamate	Ibrutinib impurity; linked to Btk inhibition pathways	Likely low solubility due to aromatic pyrazolo-pyrimidine moiety.

Key Findings:

Substituent Effects on Reactivity: The ethylamino-methyl group in the target compound offers fewer steric hindrances compared to bulkier substituents like dibenzylamino-pyrimidine () or pyrazolo-pyrimidine (). This may enhance its utility in nucleophilic substitution or coupling reactions. Nitro and aromatic substituents (e.g., in and analogs) reduce solubility in nonpolar solvents, as evidenced by TLC mobility differences .

Biological Relevance: The pyrazolo-pyrimidine analog () directly correlates with Ibrutinib’s mechanism as a Btk inhibitor, suggesting that the target compound’s ethylamino group may lack the aromatic stacking required for strong enzyme interaction .

Synthetic Utility :

• The tert-butyl carbamate group is conserved across all analogs, serving as a protecting group for the piperidine nitrogen during multi-step syntheses.